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Compound of Interest

Compound Name: 3-Cyano-4-fluorobenzoic acid

Cat. No.: B068771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3-
Cyano-4-fluorobenzoic acid, a key intermediate in the synthesis of pharmaceuticals and other

specialty chemicals. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Hazard Identification and Classification
3-Cyano-4-fluorobenzoic acid is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classifications.[1][2][3]
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity

— Single Exposure
Category 3

H335: May cause respiratory

irritation.[1][2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[2]

Signal Word: Warning[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Property Value

Molecular Formula C₈H₄FNO₂[1][4][5]

Molecular Weight 165.12 g/mol [1][4][5]

Appearance White powder[4]

Boiling Point 322.4°C at 760 mmHg[4]

Storage Temperature Room temperature, in a dry, sealed container[4]

LogP 1.39558[5]

Topological Polar Surface Area (TPSA) 61.1 Å²[1]
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Exposure Controls and Personal Protection
Strict adherence to exposure control measures and the use of appropriate personal protective

equipment (PPE) are mandatory when handling 3-Cyano-4-fluorobenzoic acid.

Engineering Controls
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to keep

airborne concentrations low.[2] Local exhaust ventilation may be required for specific

operations.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.

Personal Protective Equipment (PPE)
Protection Type Specific Recommendations

Eye/Face Protection

Wear chemical safety goggles or a face shield

that meets NIOSH (US) or EN 166 (EU)

standards.[6]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat or chemical-resistant

apron.[2]

Respiratory Protection

If ventilation is inadequate or for operations with

a risk of generating dust, use a NIOSH-

approved respirator with a particulate filter.

Hand Protection
Always wash hands thoroughly with soap and

water after handling.[2]

Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the compound.

Safe Handling
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Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2]

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or processed.[2]

Keep containers tightly sealed when not in use.[2]

Avoid the formation of dust.

Use good occupational work practices.[2]

Storage
Store in a cool, dry, and well-ventilated area.[2]

Keep containers tightly closed.[2]

Store away from incompatible materials such as strong oxidizing agents.

Containers should be clearly labeled.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Click to download full resolution via product page

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Click to download full resolution via product page

Fire-Fighting Measures
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While 3-Cyano-4-fluorobenzoic acid is not considered a significant fire risk, containers may

burn.[1]

Suitable Extinguishing Media: Use extinguishing media suitable for the surrounding fire.

There is no restriction on the type of extinguisher which may be used.[1] Examples include

water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including carbon oxides, nitrogen oxides, and hydrogen fluoride.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[1]

Disposal Considerations
Dispose of this chemical in accordance with all applicable local, state, and federal

regulations.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Do not allow the material to enter drains or waterways.[2]

Toxicological Information
Detailed toxicological studies for 3-Cyano-4-fluorobenzoic acid are not readily available. The

hazard classifications are based on data from similar compounds and computational models.

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory tract irritation.[1][2]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to classify this

substance for these effects.[6]
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Experimental Protocols
Detailed experimental protocols for toxicological assessments are not publicly available. The

following protocols are procedural guidelines for safe laboratory practices.

Protocol for Weighing and Handling Solid Compound
Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don the required PPE: lab coat, safety goggles, and nitrile gloves.

Decontaminate the work surface within the fume hood.

Procedure:

Place a weigh boat on a tared analytical balance inside the fume hood.

Carefully transfer the required amount of 3-Cyano-4-fluorobenzoic acid from the stock

container to the weigh boat using a clean spatula.

Avoid generating dust. If dust is generated, ensure it is contained within the fume hood.

Securely close the stock container immediately after use.

Transfer the weighed compound to the reaction vessel within the fume hood.

Post-Procedure:

Clean the spatula and any contaminated surfaces.

Dispose of the weigh boat and any contaminated disposables in the appropriate

hazardous waste container.

Wash hands thoroughly.

Protocol for Preparing a Solution
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Preparation:

Perform all operations within a chemical fume hood.

Wear all required PPE.

Select a suitable solvent and a clean, appropriately sized flask or beaker.

Procedure:

Add the desired volume of solvent to the vessel.

Slowly add the pre-weighed 3-Cyano-4-fluorobenzoic acid to the solvent while stirring to

facilitate dissolution.

If necessary, gently heat the solution on a stirrer/hotplate to aid dissolution, ensuring the

vessel is appropriately covered to prevent solvent evaporation.

Post-Procedure:

Clearly label the vessel containing the solution with the compound name, concentration,

solvent, and date.

Clean all equipment used.

Dispose of any contaminated disposables in the designated hazardous waste.

Wash hands thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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